Cas no 212616-56-3 (Desmethyl Cerivastatin-O-β-D-glucuronide)

Desmethyl Cerivastatin-O-β-D-glucuronide is a glucuronidated metabolite of cerivastatin, a synthetic statin used in lipid-lowering therapy. This compound is formed via hepatic glucuronidation, a key phase II metabolic pathway, and serves as a marker for studying cerivastatin's pharmacokinetics and metabolic fate. Its structural modification enhances water solubility, facilitating renal excretion and reducing systemic accumulation. The metabolite is valuable in analytical and clinical research, particularly for drug metabolism studies, bioanalytical method development, and assessing drug-drug interactions. Its well-defined structure and stability make it suitable for use as a reference standard in LC-MS/MS and HPLC-based assays.

Desmethyl Cerivastatin-O-β-D-glucuronide structure

212616-56-3 structure

Product Name:Desmethyl Cerivastatin-O-β-D-glucuronide

CAS No:212616-56-3

MF:C₃₁H₄₀FNO₁₁

MW:621.647813796997

CID:911403

Update Time:2025-05-27

Desmethyl Cerivastatin-O-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

- Desmethyl Cerivastatin-O-b-D-glucuronide
- Desmethyl Cerivastatin-O-β-D-glucuronide
- [5-[(1E,3S,5R)-6-Carboxy-3,5-dihydroxy-1-hexenyl]-4-(4-fluorophenyl)-2,6-bis(1-methylethyl)-3-pyridinyl]methyl b-D-Glucopyranosiduronic Acid
- [5-[(1E,3S,5R)-6-Carboxy-3,5-dihydroxy-1-hexenyl]-4-(4-fluorophenyl)-2,6-bis(1-methylethyl)-3-pyridinyl]methyl-D-Glucopyranosiduronic Acid
- Desmethyl Cerivastatin-O--D-glucuronide
- M-4 Metabolit
- M-4 Metabolite
- Inchi： 1S/C31H40FNO11/c1-14(2)24-20(10-9-18(34)11-19(35)12-22(36)37)23(16-5-7-17(32)8-6-16)21(25(33-24)15(3)4)13-43-31-28(40)26(38)27(39)29(44-31)30(41)42/h5-10,14-15,18-19,26-29,31,34-35,38-40H,11-13H2,1-4H3,(H,36,37)(H,41,42)/b10-9+/t18-,19-,26+,27+,28-,29+,31-/m1/s1
- InChI Key： AKMUKCNIVAOAKJ-YKYYUPDGSA-N
- SMILES： FC1C=CC(=CC=1)C1C(/C=C/[C@H](C[C@H](CC(=O)O)O)O)=C(C(C)C)N=C(C(C)C)C=1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O

Computed Properties

Exact Mass: 621.25900

Experimental Properties

PSA: 207.10000
LogP: 2.14310

Desmethyl Cerivastatin-O-β-D-glucuronide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D291520-0.5mg	Desmethyl Cerivastatin-O-β-D-glucuronide	212616-56-3	0.5mg	$ 650.00	2023-02-03
TRC	D291520-2.5mg	Desmethyl Cerivastatin-O-b-D-glucuronide Sodium Salt	212616-56-3	2.5mg	$3358.00	2023-05-18
TRC	D291520-5mg	Desmethyl Cerivastatin-O-b-D-glucuronide Sodium Salt	212616-56-3	5mg	$6165.00	2023-05-18
TRC	D291520-1mg	Desmethyl Cerivastatin-O-β-D-glucuronide	212616-56-3	1mg	$ 340.00	2022-06-05
TRC	D291520-10mg	Desmethyl Cerivastatin-O-β-D-glucuronide	212616-56-3	10mg	$ 2720.00	2022-06-05
TRC	D291520-.5mg	Desmethyl Cerivastatin-O-b-D-glucuronide Sodium Salt	212616-56-3	5mg	$747.00	2023-05-18
TRC	D291520-25mg	Desmethyl Cerivastatin-O-b-D-glucuronide Sodium Salt	212616-56-3	25mg	$ 25000.00	2023-09-08